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Compound of Interest

Compound Name: 1-Boc-amino-butyl-3-amine

Cat. No.: B1520943

In the landscape of modern medicinal chemistry and organic synthesis, the strategic use of
bifunctional building blocks is paramount for the efficient construction of complex molecular
architectures. Among these, tert-butyl (3-aminobutyl)carbamate has emerged as a highly
valuable reagent. Its structure features a primary amine at the 3-position and a tert-
butyloxycarbonyl (Boc)-protected amine at the 1-position. This differential protection allows for
selective chemical transformations, making it an indispensable tool for introducing a precisely
functionalized four-carbon chain into target molecules.

This guide provides a comprehensive technical overview of tert-butyl (3-aminobutyl)carbamate,
detailing its chemical and physical properties, common synthetic and purification protocols, and
its diverse applications in drug discovery and development. The insights and methodologies
presented herein are designed to equip researchers and scientists with the practical knowledge
required to effectively utilize this versatile compound in the laboratory.

Section 1: Compound Profile and Physicochemical
Properties

The unique arrangement of a nucleophilic primary amine and a sterically hindered, acid-labile
carbamate defines the utility of this molecule. Understanding its core properties is the first step
to successful application.

Key Identifiers and Structural Representation
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Identifier Value

IUPAC Name tert-butyl (3-aminobutyl)carbamate
CAS Number 878799-20-3[1]

Molecular Formula CoH20N20:2

Molecular Weight 188.27 g/mol [2]

graph Chemical Structure {

layout=neato;

node [shape=none, fontsize=12, fontname="Arial", fontcolor="#202124"];
edge [fontsize=12, fontname="Arial"];

// Define nodes for atoms

Cl [label="Hs3C"];

C2 [label="CH"];

C3 [label="CH2"];

C4 [label="CH:"];

N1 [label="Hz2N", fontcolor="#34A853"];
N2 [label="HN", fontcolor="#4285F4"];
Boc C [label="C", shape=point, width=0];
Boc 01 [label="0"];

Boc 02 [label="0"];

tBu [label="C(CH3)3"];

// Define bonds

Cl -- C2;
C2 -- C3;
C3 -- C4;
C2 -- NI;
C4 -- N2;
N2 -- Boc C [arrowhead=none];

Boc C -- Boc 01 [label=" 0", style=double];
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Boc C -- Boc 02;
Boc 02 -- tBu;

// Workflow

Diamine -> Reaction;

BocAnhydride -> Reaction;

Reaction -> Workup [label="Crude Mixture"];
Workup -> Product [label="Purified"];
Workup -> Byproduct [label="Separated"];

}

Caption: A typical synthetic workflow for the target compound.

Detailed Synthesis Protocol

This protocol is designed to favor mono-protection and facilitate purification.

Setup: To a round-bottom flask equipped with a magnetic stir bar, add 1,3-diaminobutane (10
equivalents) and Dichloromethane (DCM). Cool the stirred solution to 0°C in an ice bath.

e Reaction: Prepare a solution of di-tert-butyl dicarbonate (Boc20) (1 equivalent) in DCM. Add
the Boc20 solution dropwise to the cooled diamine solution over approximately 1 hour.

» Equilibration: Once the addition is complete, remove the ice bath and allow the reaction
mixture to warm to room temperature. Let it stir for 18-24 hours.

o Workup:

o Remove the DCM under reduced pressure using a rotary evaporator.

o Take up the resulting residue in water and extract several times with ethyl acetate. The
excess diamine will remain predominantly in the aqueous layer.
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o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Naz2S0a), and filter.

 Purification: Concentrate the filtrate under reduced pressure to yield the product, which can
be further purified by column chromatography if necessary.

Section 3: Chemical Reactivity and Handling

The synthetic power of tert-butyl (3-aminobutyl)carbamate lies in the orthogonal reactivity of its
two amino groups.

Selective Functionalization

e The Primary Amine (C3): The unmasked primary amine is a potent nucleophile. It readily
participates in a wide range of classical amine reactions, including:

o Acylation/Amide Bond Formation: Reaction with carboxylic acids (using coupling agents),
acyl chlorides, or anhydrides. [3] * Reductive Amination: Reaction with aldehydes or
ketones in the presence of a reducing agent (e.g., NaBH(OAC)s).

o Alkylation: Reaction with alkyl halides.
o Urea/Sulfonamide Formation: Reaction with isocyanates or sulfonyl chlorides.

e The Boc-Protected Amine (C1): The Boc group is a robust protecting group, stable to most
basic, nucleophilic, and reductive conditions. [4]This stability allows for extensive
modification at the C3 amine without affecting the C1 position.

Boc Group Deprotection

The Boc group is specifically designed for removal under acidic conditions. [5]The mechanism
involves protonation of the carbamate followed by the elimination of isobutylene and carbon
dioxide, releasing the free amine. [6] Common Deprotection Reagents:

 Trifluoroacetic Acid (TFA) in DCM. [6]* Hydrochloric Acid (HCI) in a solvent like dioxane,
methanol, or ethyl acetate. [7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1520943#1-boc-amino-butyl-3-amine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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